Cas no 941961-33-7 (2-{2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide)

• Product Name: 2-{2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide
• CAS No: 941961-33-7
• MF: C₂₂H₂₁N₅O₄S₂
• MW: 483.5632417202
• CID: 6098940
• PubChem ID: 16898806
• Update Time: 2025-05-20

2-{2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide
• 2-[[2-[2-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetyl]amino]benzamide
• 2-(2-(2-((2-((4-acetamidophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamido)benzamide
• 2-{2-[2-({[(4-acetamidophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]acetamido}benzamide
• 941961-33-7
• F2335-0293
• AKOS024640889

• Inchi： 1S/C22H21N5O4S2/c1-13(28)24-14-6-8-15(9-7-14)25-20(30)12-33-22-26-16(11-32-22)10-19(29)27-18-5-3-2-4-17(18)21(23)31/h2-9,11H,10,12H2,1H3,(H2,23,31)(H,24,28)(H,25,30)(H,27,29)
• InChI Key： IEGPRKRTNQQZAN-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC=C1NC(CC1=CSC(SCC(NC2=CC=C(NC(=O)C)C=C2)=O)=N1)=O

Computed Properties

• Exact Mass: 483.10349652g/mol
• Monoisotopic Mass: 483.10349652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 197Ų

Additional information on 2-{2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide

Comprehensive Analysis of 2-{2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide (CAS No. 941961-33-7)

The compound 2-{2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide (CAS No. 941961-33-7) is a highly specialized organic molecule with a complex structure, featuring a thiazole core and acetamido functional groups. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its sulfanyl and carbamoylmethyl moieties, which may contribute to its bioactivity and binding affinity.

In recent years, the demand for novel compounds like 2-{2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide has surged, driven by advancements in precision medicine and targeted therapy. The compound's unique structure aligns with current trends in small-molecule drug design, where researchers focus on optimizing pharmacokinetics and reducing off-target effects. Its benzamide component, for instance, is a common pharmacophore in many FDA-approved drugs, making it a valuable scaffold for further modifications.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of CAS No. 941961-33-7?" While preliminary studies suggest its relevance in enzyme inhibition and receptor modulation, further in vivo and in vitro experiments are needed to validate these hypotheses. The compound's thiazol-4-ylacetamido segment, in particular, has been linked to interactions with protein kinases, a hot topic in cancer research and autoimmune disease treatment.

From a synthetic chemistry perspective, the preparation of 2-{2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide involves multi-step organic reactions, including amide coupling and thioether formation. These processes are critical for ensuring high purity and yield, which are essential for downstream applications. The compound's CAS No. 941961-33-7 serves as a unique identifier in chemical databases, facilitating easier retrieval and collaboration among researchers.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the growing global burden of conditions like Alzheimer's and Parkinson's, molecules with neuroprotective properties are highly sought after. The acetamidophenyl group in this compound may offer insights into designing new blood-brain barrier penetrant drugs, a key challenge in CNS drug development.

In summary, 2-{2-2-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide (CAS No. 941961-33-7) represents a promising candidate for future pharmacological studies. Its structural complexity and functional diversity make it a valuable tool for addressing unmet medical needs, particularly in the fields of oncology, immunology, and neurology. As research progresses, this compound may pave the way for innovative therapies and contribute to the broader goal of personalized medicine.